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Compound of Interest

Compound Name: 3-Methyl-2-buten-1-amine

Cat. No.: B078911

An In-depth Technical Guide to the Physical Properties of 3-Methyl-2-buten-1-amine

This technical guide provides a comprehensive overview of the key physical properties of 3-
Methyl-2-buten-1-amine, specifically its boiling point and density. The information is tailored
for researchers, scientists, and professionals in the field of drug development who require
precise data and methodologies for their work.

Core Physical Properties

3-Methyl-2-buten-1-amine is a colorless liquid utilized as an intermediate in the synthesis of
various pharmaceutical and agrochemical compounds.[1] Accurate knowledge of its physical
properties is crucial for handling, process design, and quality control.

Data Summary

The experimentally determined physical properties of 3-Methyl-2-buten-1-amine are
summarized in the table below for quick reference.

Physical Property Value Units Conditions
Boiling Point 114.1 °C at 760 mmHg[1]
Density 0.787 g/cm3 Standard Conditions
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Experimental Protocols

The following sections detail the standard methodologies for determining the boiling point and
density of liquid amines like 3-Methyl-2-buten-1-amine.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. For primary amines such as 3-Methyl-2-buten-1-amine,
the presence of N-H bonds allows for hydrogen bonding, which generally results in higher
boiling points compared to tertiary amines of similar molecular weight.[2][3][4][5][6][7]

A standard laboratory method for determining the boiling point involves distillation.
Apparatus:

Distillation flask

Condenser

Thermometer

Heating mantle or oil bath

Receiving flask

Procedure:

A sample of 3-Methyl-2-buten-1-amine is placed in the distillation flask along with boiling
chips to ensure smooth boiling.

e The apparatus is assembled, ensuring the thermometer bulb is positioned just below the side
arm of the distillation flask to accurately measure the temperature of the vapor.

e The sample is gradually heated.

e The temperature is recorded when the liquid begins to boil and a steady stream of distillate is
collected in the receiving flask. This temperature is the boiling point at the recorded
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atmospheric pressure.

Determination of Density

Density is a fundamental physical property defined as mass per unit volume. For liquids, this
can be determined using several methods, from simple laboratory techniques to more precise
instrumental approaches.

This is a straightforward method suitable for general laboratory use.[1][8][9]
Apparatus:

 Digital balance

e Graduated cylinder (e.g., 25 mL or 50 mL)

Procedure:

e The mass of a clean, dry graduated cylinder is measured and recorded.

¢ A known volume of 3-Methyl-2-buten-1-amine is carefully added to the graduated cylinder.
The volume is read from the bottom of the meniscus.

e The mass of the graduated cylinder containing the amine is measured and recorded.

e The mass of the amine is calculated by subtracting the mass of the empty cylinder from the
mass of the filled cylinder.

e The density is calculated using the formula: Density = Mass / Volume.

For higher precision and accuracy, a digital density meter is recommended. This method is
outlined in standards such as ASTM D4052.[10][11][12][13]

Principle: A small volume of the liquid sample is introduced into an oscillating U-tube. The
change in the oscillation frequency of the tube caused by the mass of the sample is used to
determine the density.[11]

Procedure:
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e The instrument is calibrated using a reference standard of known density, such as dry air and
distilled water.

o The sample of 3-Methyl-2-buten-1-amine is injected into the measuring cell, ensuring no air
bubbles are present.

e The instrument measures the oscillation period and calculates the density, often displaying
the result directly. The measurement is typically temperature-controlled.

Visualized Experimental Workflow

The following diagram illustrates a logical workflow for the experimental determination of the
physical properties of 3-Methyl-2-buten-1-amine.
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Caption: Workflow for determining the density and boiling point of a liquid amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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